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Compound of Interest

Compound Name:

[4-

(Morpholinomethyl)phenyl]methan

ol

Cat. No.: B1273741 Get Quote

[4-(Morpholinomethyl)phenyl]methanol: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
[4-(Morpholinomethyl)phenyl]methanol, a substituted toluene derivative, is a chemical

compound with potential applications in medicinal chemistry and materials science. This

document provides a concise technical overview of its known properties, including its chemical

identity and basic physical characteristics. Due to the limited availability of published data, this

guide primarly summarizes information from chemical suppliers.

Chemical and Physical Properties
[4-(Morpholinomethyl)phenyl]methanol is a substituted aromatic alcohol. The presence of

the morpholine moiety, a common functional group in medicinal chemistry, suggests its

potential as a scaffold for the development of novel therapeutic agents. The hydroxyl group

provides a reactive site for further chemical modifications.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

IUPAC Name
[4-(morpholin-4-

ylmethyl)phenyl]methanol
Thermo Fisher Scientific[1]

CAS Number 91271-65-7 Thermo Fisher Scientific[1]

Molecular Formula C12H17NO2 Thermo Fisher Scientific[1]

Molecular Weight 207.273 g/mol Thermo Fisher Scientific[1]

Purity 97% Thermo Fisher Scientific[1]

Appearance Not Specified

Melting Point Not Specified

Boiling Point Not Specified

Solubility Not Specified

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of [4-(Morpholinomethyl)phenyl]methanol
are not readily available in the public domain. However, its structure suggests a plausible

synthetic route involving two key steps:

Nucleophilic substitution: Reaction of a 4-(halomethyl)benzyl alcohol derivative (e.g., 4-

(chloromethyl)benzyl alcohol or 4-(bromomethyl)benzyl alcohol) with morpholine. This would

form the tertiary amine linkage.

Reduction: Alternatively, the compound could be prepared by the reduction of 4-

(morpholinomethyl)benzaldehyde.

A generalized workflow for a potential synthesis is presented below.
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Potential Synthetic Pathway

Starting Materials:
4-(Halomethyl)benzyl alcohol

 or 4-(Morpholinomethyl)benzaldehyde

Reaction with Morpholine
(Nucleophilic Substitution)
or Reduction of Aldehyde

Step 1

[4-(Morpholinomethyl)phenyl]methanol

Step 2

Purification
(e.g., Chromatography, Recrystallization)

Click to download full resolution via product page

Figure 1. A potential synthetic workflow for [4-(Morpholinomethyl)phenyl]methanol.

Biological and Pharmacological Properties
As of the date of this document, there is no publicly available information regarding the

biological activity or pharmacological properties of [4-(Morpholinomethyl)phenyl]methanol.
The structural alerts, namely the morpholine and benzyl alcohol moieties, are present in

various biologically active compounds, suggesting that this molecule could be a subject of

interest in drug discovery programs. However, without experimental data, any discussion of its

potential mechanism of action or involvement in signaling pathways would be purely

speculative.

Experimental Protocols
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Due to the absence of published research detailing the synthesis or use of [4-
(Morpholinomethyl)phenyl]methanol, specific experimental protocols cannot be provided at

this time. Researchers interested in working with this compound would need to develop and

optimize their own procedures for its synthesis, purification, and analysis. General synthetic

methods for similar compounds can be found in the organic chemistry literature.

Conclusion
[4-(Morpholinomethyl)phenyl]methanol is a chemical compound with established basic

identifiers but lacks a comprehensive public profile regarding its physical, chemical, and

biological properties. The information available is currently limited to that provided by chemical

suppliers. Further research is required to elucidate its properties and potential applications.

This document serves as a baseline of currently available information for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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